Cas no 2091904-18-4 (1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 2091904-18-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6445130
• PubChem ID: 131458549
• Update Time: 2025-06-08

1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile
• EN300-1937484
• 2091904-18-4

• Inchi： 1S/C12H12BrNO2/c1-15-8-5-9(13)11(10(6-8)16-2)12(7-14)3-4-12/h5-6H,3-4H2,1-2H3
• InChI Key： LJPSANDSIXTPEI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C1(C#N)CC1)OC)OC

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile

1-(2-Bromo-4,6-Dimethoxyphenyl)Cyclopropane-1-Carbonitrile: A Comprehensive Overview

The compound 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile, identified by the CAS number 2091904-18-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a substituted phenyl group and a nitrile functional group. The presence of the bromine atom and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aryl-cyclopropane moiety. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays. Additionally, studies have shown that the substitution pattern on the phenyl ring significantly influences the reactivity of the compound in subsequent reactions.

The nitrile group attached to the cyclopropane ring adds another layer of functionality to this molecule. Nitriles are known for their ability to undergo a wide range of transformations, including hydrolysis to carboxylic acids or amines, and can serve as precursors for various bioactive molecules. Recent research has focused on leveraging this functionality to develop novel drug candidates with improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their potential as inhibitors of key enzymes involved in metabolic disorders and cancer.

In terms of biological activity, 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile has shown promising results in preliminary in vitro assays. The bromine atom on the aromatic ring contributes to its lipophilicity, which is essential for crossing cellular membranes and binding to target proteins. The methoxy groups, on the other hand, provide additional electronic effects that can modulate the compound's interaction with biological systems. These properties make it an attractive candidate for further exploration in drug discovery programs targeting various diseases.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound with its targets. Advanced molecular modeling techniques have been employed to predict binding affinities and optimize the structure for enhanced bioavailability. These insights have guided researchers in designing more potent and selective analogs, which are currently under evaluation in preclinical studies.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of compounds like 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile. Researchers are investigating its biodegradability and potential impact on aquatic ecosystems. Preliminary data suggest that under certain conditions, this compound undergoes transformation through microbial activity or photochemical degradation pathways. However, further studies are required to fully assess its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbonitrile represents a versatile platform for chemical innovation with applications spanning from material science to pharmaceutical development. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical transformations and advancing our understanding of molecular interactions in complex biological systems.